Cas no 392251-30-8 (N-(2-methyl-1-phenyl-1H-1,3-benzodiazol-5-yl)-2-phenylquinoline-4-carboxamide)

• Product Name: N-(2-methyl-1-phenyl-1H-1,3-benzodiazol-5-yl)-2-phenylquinoline-4-carboxamide
• CAS No: 392251-30-8
• MF: C₃₀H₂₂N₄O
• MW: 454.521886348724
• CID: 6191529
• PubChem ID: 4323859
• Update Time: 2024-01-06

N-(2-methyl-1-phenyl-1H-1,3-benzodiazol-5-yl)-2-phenylquinoline-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methyl-1-phenyl-1H-1,3-benzodiazol-5-yl)-2-phenylquinoline-4-carboxamide
• N-(2-methyl-1-phenyl-1H-benzo[d]imidazol-5-yl)-2-phenylquinoline-4-carboxamide
• N-(2-methyl-1-phenylbenzimidazol-5-yl)-2-phenylquinoline-4-carboxamide
• SR-01000442591-1
• Z27521014
• F0375-0346
• AKOS024576153
• AB00137484-02
• SR-01000442591
• 392251-30-8

• Inchi： 1S/C30H22N4O/c1-20-31-28-18-22(16-17-29(28)34(20)23-12-6-3-7-13-23)32-30(35)25-19-27(21-10-4-2-5-11-21)33-26-15-9-8-14-24(25)26/h2-19H,1H3,(H,32,35)
• InChI Key： AQJYWMNVMUWBPN-UHFFFAOYSA-N
• SMILES： O=C(C1C=C(C2C=CC=CC=2)N=C2C=CC=CC=12)NC1C=CC2=C(C=1)N=C(C)N2C1C=CC=CC=1

Computed Properties

• Exact Mass: 454.17936134g/mol
• Monoisotopic Mass: 454.17936134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 35
• Rotatable Bond Count: 4
• Complexity: 717
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 59.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines